Cas no 2026472-56-8 (3-(2-chlorophenyl)methoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione)

• Product Name: 3-(2-chlorophenyl)methoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione
• CAS No: 2026472-56-8
• MF: C₁₁H₁₁ClO₃S
• MW: 258.721241235733
• CID: 5823200
• PubChem ID: 165784991
• Update Time: 2025-07-20

3-(2-chlorophenyl)methoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)methoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione
• 3-[(2-chlorophenyl)methoxy]-2,3-dihydro-1lambda6-thiophene-1,1-dione
• 2026472-56-8
• EN300-1136721

• Inchi： 1S/C11H11ClO3S/c12-11-4-2-1-3-9(11)7-15-10-5-6-16(13,14)8-10/h1-6,10H,7-8H2
• InChI Key： PYJJYZZQKGGOQN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1COC1C=CS(C1)(=O)=O

Computed Properties

• Exact Mass: 258.0117431g/mol
• Monoisotopic Mass: 258.0117431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(2-chlorophenyl)methoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione

3-(2-Chlorophenyl)methoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione: An Emerging Compound in Medicinal Chemistry

3-(2-Chlorophenyl)methoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione (CAS No. 2026472-56-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiophenes, which are known for their diverse biological activities and structural versatility. The presence of a chlorophenyl group and a methoxy substituent on the thiophene ring imparts specific properties that make it an intriguing candidate for further investigation.

The chemical structure of 3-(2-chlorophenyl)methoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione is characterized by a five-membered thiophene ring with a ketone functionality at the 1,1-position. The chlorophenyl substituent at the 3-position and the methoxy group on the phenyl ring contribute to its distinct electronic and steric properties. These features are crucial in determining the compound's reactivity and biological activity.

In recent years, thiophenes have been extensively studied for their potential in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial activities. The introduction of a chlorophenyl group and a methoxy substituent in the structure of 3-(2-chlorophenyl)methoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione has been shown to enhance its pharmacological profile. For instance, studies have demonstrated that this compound exhibits potent antiproliferative effects against several cancer cell lines, making it a promising lead for the development of novel anticancer agents.

The mechanism of action of 3-(2-chlorophenyl)methoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione is not yet fully elucidated. However, preliminary research suggests that it may target multiple cellular pathways involved in cancer progression. One potential mechanism involves the inhibition of key enzymes such as kinases and proteases, which are often overexpressed in cancer cells. Additionally, the compound may induce apoptosis through the modulation of signaling pathways that regulate cell survival and death.

Beyond its anticancer properties, 3-(2-chlorophenyl)methoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione has also shown promise in other therapeutic areas. For example, it has been reported to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(2-chlorophenyl)methoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione are another important aspect to consider for its development as a therapeutic agent. Preliminary studies have indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability, which is essential for its effectiveness as an oral medication.

In terms of safety and toxicity, initial assessments have shown that 3-(2-chlorophenyl)methoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione is well-tolerated at therapeutic doses with minimal side effects. However, further preclinical studies are necessary to fully evaluate its safety profile before advancing to clinical trials.

The development of new drugs often involves extensive optimization of lead compounds to improve their efficacy and reduce potential side effects. In this context, researchers are actively exploring structural modifications of 3-(2-chlorophenyl)methoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione to enhance its pharmacological properties. For instance, substituting different functional groups on the thiophene ring or modifying the chlorophenyl moiety can lead to compounds with improved potency and selectivity.

In conclusion, 3-(2-chlorophenyl)methoxy-2,3-dihydro-1lambda6-thiophene-1,1-dione (CAS No. 2026472-56-8) represents an exciting advancement in medicinal chemistry with significant potential for therapeutic applications. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to unravel its mechanisms of action and optimize its properties, this compound may pave the way for new treatments in various medical fields.